N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide

• IUPAC Name: N-(4-methylphenyl)sulfonyl-N'-propylbenzenecarboximidamide
• InChI: InChI=1S/C17H20N2O2S/c1-3-13-18-17(15-7-5-4-6-8-15)19-22(20,21)16-11-9-14(2)10-12-16/h4-12H,3,13H2,1-2H3,(H,18,19)
• InChI Key: XBJYCNQVAZYJQL-UHFFFAOYSA-N
• Canonical SMILES: CCCN=C(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide is a chemical compound that has garnered significant interest in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as MPSB or NPSB and is a sulfonamide derivative.

Mechanism of Action

The mechanism of action of N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide involves the inhibition of the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of pH in various tissues and organs. This inhibition leads to a decrease in the production of bicarbonate ions, which can have various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide depend on the specific research application. For example, in studies focused on glaucoma, this compound has been shown to decrease intraocular pressure by inhibiting carbonic anhydrase in the ciliary body. In studies focused on cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide in lab experiments include its ability to selectively inhibit carbonic anhydrase activity, its potential applications in various research fields, and its relatively simple synthesis method. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its efficacy and safety in various applications.

Future Directions

There are several future directions for research on N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide, including:
1. Further studies on the efficacy and safety of this compound in the treatment of glaucoma, epilepsy, and cancer.
2. Development of new derivatives of N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide with improved potency and selectivity.
3. Investigation of the potential applications of this compound in other research fields, such as neuroscience and biochemistry.
4. Studies on the mechanism of action of this compound and its interactions with other enzymes and molecules.
Conclusion:
N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide is a chemical compound with potential applications in various scientific research fields. Its ability to selectively inhibit carbonic anhydrase activity makes it a promising candidate for the treatment of diseases such as glaucoma, epilepsy, and cancer. Further studies are needed to determine its efficacy and safety in these applications and to explore its potential in other research fields.

Scientific Research Applications

N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide has been used in various scientific research studies due to its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase. This compound has been shown to have potential applications in the treatment of diseases such as glaucoma, epilepsy, and cancer.